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Compound of Interest

Compound Name: Manganese stearate

Cat. No.: B148106 Get Quote

An In-depth Technical Guide to Manganese
Stearate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of manganese stearate, a metallic soap with

diverse applications in industrial and research settings. The document details its chemical

properties, a precise experimental protocol for its use in nanoparticle synthesis, and a

visualization of this workflow.

Chemical Formula: (C₁₇H₃₅COO)₂Mn or C₃₆H₇₀MnO₄[1][2][3]

Manganese stearate is a metal-organic compound formed from manganese and stearic acid.

[1][4] It is classified as a metallic soap, meaning it is a metal derivative of a fatty acid.[1][4]

Quantitative Data Summary
A summary of the key quantitative properties of manganese stearate is presented below for

easy reference and comparison.
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Property Value References

Molar Mass 621.89 g/mol [1][3]

Appearance Pale pink powder [1][4]

Density 1.02 g/cm³ [1]

Melting Point 100-110 °C [3][4]

Boiling Point 359.4 °C [1]

Solubility in water Insoluble [1][4]

Experimental Protocol: Synthesis of Manganese
Oxide Nanoparticles
Manganese stearate serves as a precursor for the synthesis of manganese oxide (Mn₃O₄)

nanoparticles. The following protocol, adapted from a solvothermal approach, details the

methodology for this synthesis.

Materials:

Manganese (II) stearate

Dodecylamine

Toluene

tert-Butylamine (aqueous solution)

Methanol

Procedure:

In a test tube, dissolve manganese (II) stearate and dodecylamine in toluene.

Heat the mixture to a temperature range of 80-100°C until a clear solution is obtained.

Allow the solution to cool to room temperature.
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Introduce an aqueous solution of tert-butylamine to the mixture.

Transfer the resulting mixture to an autoclave.

Heat the autoclave to 120°C for a duration of 4 hours without stirring.

After the heating phase, allow the autoclave to cool down.

Precipitate the crude Mn₃O₄ nanocrystals by adding methanol.

Isolate the nanoparticles through centrifugation.

Wash the collected nanoparticles with methanol to remove impurities.

Dry the purified nanoparticles under a vacuum.

Workflow Visualization
The following diagram illustrates the experimental workflow for the synthesis of manganese

oxide nanoparticles using manganese stearate as a precursor.

1. Dissolve Manganese Stearate
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tert-Butylamine
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for 4 hours 6. Cool Down 7. Precipitate with Methanol 8. Isolate via Centrifugation 9. Wash with Methanol 10. Dry Under Vacuum Mn₃O₄ Nanoparticles

Click to download full resolution via product page

Caption: Workflow for synthesizing manganese oxide nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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